9-Acetyl-1,2-dihydrocyclopenta[c]carbazol-3(6H)-one

• Molecular Formula: C17H13NO2
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 9-acetyl-2,6-dihydro-1H-cyclopenta[c]carbazol-3-one
• InChI: InChI=1S/C17H13NO2/c1-9(19)10-2-5-14-13(8-10)17-12-4-7-16(20)11(12)3-6-15(17)18-14/h2-3,5-6,8,18H,4,7H2,1H3
• InChI Key: BLSAWPJOOXBPSV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)NC3=C2C4=C(C=C3)C(=O)CC4

Description

9-Acetyl-1,2-dihydrocyclopenta[c]carbazol-3(6H)-one is a useful research compound. Its molecular formula is C17H13NO2 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-dihydro-6H-cyclopenta[c]carbazole-3-one 90 (6 g, 27.1 mmol) was suspended in dry CH2Cl2 (100 mL). Anhydrous AlCl3 (6 g, 45 mmol) was added with stirring on ice bath, followed by the dropwise addition of AcCl (2.4 mL, 33.2 mmol). The reaction mixture was stirred at about 5° C. for 24 h, and poured into ice water. The precipitated grey solid was filtered off, washed with water (2×100 mL), acetone (3×50 mL), diethyl ether (3×50 mL) to give 4 g (56.3%) of 9-acetyl-1,2-dihydro-6H-cyclopenta[c]carbazole-3-one 91.